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Abstract

4-lodopyridine is a pivotal heterocyclic building block in the synthesis of a wide array of
pharmaceutical and agrochemical compounds. Its utility in cross-coupling reactions and as a
precursor for various pyridine derivatives underscores the importance of sourcing high-purity
material. This technical guide provides a comprehensive overview of the commercial availability
of 4-iodopyridine, detailing suppliers, typical purity grades, and associated analytical
methodologies for purity verification. Detailed experimental protocols for purity determination by
Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)
spectroscopy, alongside a standardized recrystallization procedure for purification, are
presented to assist researchers in ensuring the quality and consistency of this critical reagent.

Commercial Availability

4-lodopyridine is readily available from a multitude of chemical suppliers, catering to both
research and bulk-scale requirements. The compound is typically offered in various purity
grades, with prices fluctuating based on the supplier, purity level, and quantity purchased.

Major Suppliers and Purity Grades

A survey of the market reveals several key suppliers offering 4-iodopyridine. The most
common purity grades available are 96%, 98%, and =98% (typically determined by GC). For
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applications demanding the highest purity, some suppliers may offer grades exceeding 99%. It
is crucial for researchers to consult the Certificate of Analysis (CoA) for lot-specific purity data.

Table 1: Commercial Availability and Purity of 4-lodopyridine

Supplier CAS Number Stated Purity Analysis Method
Sigma-Aldrich 15854-87-2 96%
Thermo Scientific

. 15854-87-2 96% GC
Chemicals
TCI America 15854-87-2 >98.0% GC
GFS Chemicals 15854-87-2 98% GC-FID
Chem-Impex 15854-87-2 >98% GC
BLD Pharm 15854-87-2 98% HPLC, NMR
Santa Cruz

_ 15854-87-2
Biotechnology
Dideu Industries
15854-87-2 99.00%

Group Limited

Note: The absence of a specified analysis method does not imply a lack of quality control,
researchers should always request a CoA for detailed information.

Pricing and Lead Times

The price of 4-iodopyridine can vary significantly. As of late 2025, prices for research
quantities (1-25 grams) typically range from approximately $4 to $15 per gram, with higher
purity grades commanding a premium. Bulk quantities are available at a reduced cost per
gram. Lead times are generally short for common grades and quantities, with most major
suppliers offering next-day or two-day shipping. For large or high-purity orders, lead times may
be longer, and it is advisable to inquire directly with the supplier.

Purity and Impurity Profile
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The purity of 4-iodopyridine is critical for its successful application in synthesis, as impurities
can lead to side reactions, reduced yields, and complications in product purification. Common
impurities may include residual starting materials from its synthesis, such as 4-aminopyridine or
pyridine, as well as byproducts of the iodination reaction. Halogen exchange products, where
the iodo group is replaced by another halogen, can also be present.[1]

Experimental Protocols

To ensure the quality of 4-iodopyridine for sensitive applications, in-house purity verification is
often necessary. The following sections provide detailed protocols for the purification and
analysis of this compound.

Purification by Recrystallization

Recrystallization is an effective method for purifying solid organic compounds. The selection of
an appropriate solvent is crucial for successful recrystallization. For pyridine derivatives, a
solvent system that provides good solubility at elevated temperatures and poor solubility at
lower temperatures is ideal.[2] A mixture of ethyl acetate and hexanes has been found to be
effective for many pyridine-containing molecules.

Protocol for Recrystallization of 4-lodopyridine:

e Solvent Selection: In a small test tube, dissolve a small amount of crude 4-iodopyridine in a
minimal amount of hot ethyl acetate. If the compound is readily soluble, ethyl acetate alone
may not be a suitable recrystallization solvent. Add hexanes dropwise to the hot solution until
a slight turbidity persists. If the turbidity disappears upon gentle heating, this solvent
combination is suitable.

e Dissolution: In an Erlenmeyer flask, add the crude 4-iodopyridine. Add a minimal amount of
hot ethyl acetate to dissolve the solid completely. Gentle heating on a hot plate may be
required.

» Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal
and heat the solution for a few minutes.

» Hot Filtration: If charcoal was used or if insoluble impurities are present, perform a hot
gravity filtration through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask.
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o Crystallization: Add hot hexanes to the filtrate until the solution becomes slightly cloudy.
Cover the flask and allow it to cool slowly to room temperature. Subsequently, place the flask
in an ice bath to maximize crystal formation.

« |solation and Drying: Collect the crystals by vacuum filtration using a Bichner funnel. Wash
the crystals with a small amount of cold hexanes. Dry the purified crystals under vacuum.

Click to download full resolution via product page

Caption: Recrystallization workflow for 4-iodopyridine.

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of volatile and semi-volatile compounds
like 4-iodopyridine. It provides both qualitative and quantitative information about the
components of a sample.

Protocol for GC-MS Analysis of 4-lodopyridine:

o Sample Preparation: Prepare a 1 mg/mL stock solution of 4-iodopyridine in a suitable
solvent such as dichloromethane or ethyl acetate.

e Instrumentation:

o Gas Chromatograph: Equipped with a split/splitless injector and a suitable capillary
column (e.g., HP-5ms, 30 m x 0.25 mm ID, 0.25 um film thickness).

o Mass Spectrometer: A quadrupole or ion trap mass spectrometer capable of electron
ionization (El).
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» GC Conditions:
o Injector Temperature: 250 °C
o Oven Temperature Program:
= [nitial temperature: 70 °C, hold for 2 minutes.
= Ramp: 10 °C/min to 250 °C.
= Hold at 250 °C for 5 minutes.
o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
o Injection Volume: 1 uL
o Split Ratio: 50:1
» MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Source Temperature: 230 °C
o Quadrupole Temperature: 150 °C
o Scan Range: 50-300 amul.

o Data Analysis: Identify the 4-iodopyridine peak based on its retention time and mass
spectrum (molecular ion at m/z 205). Calculate the purity by determining the peak area
percentage of 4-iodopyridine relative to the total area of all detected peaks.

Sample Preparation GC-MS Analysis Data Analysis
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Caption: GC-MS analysis workflow for 4-iodopyridine purity.

Purity Analysis by *H NMR Spectroscopy

1H NMR spectroscopy is an invaluable tool for confirming the structure and assessing the purity
of organic molecules. The spectrum of pure 4-iodopyridine should exhibit two distinct signals
in the aromatic region.

Protocol for tH NMR Analysis of 4-lodopyridine:

o Sample Preparation: Accurately weigh 5-10 mg of 4-iodopyridine and dissolve it in
approximately 0.6-0.7 mL of deuterated chloroform (CDCIs) in a clean, dry NMR tube.[3] Add
a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

e Instrumentation: A standard NMR spectrometer with a proton frequency of 300 MHz or
higher.

o Data Acquisition:
o Acquire a standard one-dimensional *H NMR spectrum.
o Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

o Data Analysis:

[e]

Reference the spectrum to the TMS signal at O ppm.

o The expected *H NMR spectrum of 4-iodopyridine in CDCls will show two sets of
doublets in the aromatic region. The protons at the 2 and 6 positions will appear as one
doublet, and the protons at the 3 and 5 positions will appear as another.

o Integrate the signals corresponding to the 4-iodopyridine protons and any impurity
signals.

o Calculate the purity by comparing the integral of the 4-iodopyridine signals to the
integrals of the impurity signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Commercial Availability and
Purity of 4-lodopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057791#commercial-availability-and-purity-of-4-
iodopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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